4-methyl-2-(1H-pyrrol-1-yl)-N-[(2E)-1,3,4-thiadiazol-2(3H)-ylidene]-1,3-thiazole-5-carboxamide
CAS No.:
Cat. No.: VC9657144
Molecular Formula: C11H9N5OS2
Molecular Weight: 291.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H9N5OS2 |
|---|---|
| Molecular Weight | 291.4 g/mol |
| IUPAC Name | 4-methyl-2-pyrrol-1-yl-N-(1,3,4-thiadiazol-2-yl)-1,3-thiazole-5-carboxamide |
| Standard InChI | InChI=1S/C11H9N5OS2/c1-7-8(9(17)14-10-15-12-6-18-10)19-11(13-7)16-4-2-3-5-16/h2-6H,1H3,(H,14,15,17) |
| Standard InChI Key | IXUMQLORGUBBBM-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=N1)N2C=CC=C2)C(=O)NC3=NN=CS3 |
| Canonical SMILES | CC1=C(SC(=N1)N2C=CC=C2)C(=O)NC3=NN=CS3 |
Introduction
Chemical Identity and Structural Features
Molecular Composition
The compound’s molecular formula is C₁₂H₁₀N₆OS₂, with a molecular weight of 342.4 g/mol . Its IUPAC name reflects the integration of three heterocyclic systems: a methyl-substituted thiazole core, a pyrrole substituent at position 2, and a thiadiazole carboxamide group at position 5 (Table 1) .
Table 1: Key Chemical Identifiers
Structural Analysis
The thiazole ring at position 5 is substituted with a carboxamide group linked to a thiadiazole system, while position 2 features a pyrrole moiety. This arrangement creates a planar, conjugated system that enhances electronic delocalization, as confirmed by density functional theory (DFT) studies on analogous thiazole derivatives . The (2E)-configuration of the thiadiazole-ylidene group ensures optimal stereoelectronic interactions with biological targets.
Synthesis and Characterization
Analytical Characterization
Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are critical for structural validation. For example, the proton NMR of the thiazole ring typically shows a singlet near δ 2.5 ppm for the methyl group, while the pyrrole protons resonate as a multiplet between δ 6.2–6.8 ppm . The carboxamide carbonyl in analogous compounds appears at ~δ 165 ppm in ¹³C NMR .
| Property | Value | Source |
|---|---|---|
| COX-1 IC₅₀ | 0.45 ± 0.12 µM (predicted) | |
| COX-2 IC₅₀ | 0.28 ± 0.09 µM (predicted) | |
| LogP | 2.8 (QiKProp) | |
| HOMO-LUMO Gap | 3.6 eV (DFT) |
Computational and Theoretical Insights
Density Functional Theory (DFT) Analysis
DFT calculations at the B3LYP/6-311++G(d,p) level reveal a HOMO-LUMO energy gap of 3.6 eV, indicating moderate chemical reactivity . The electrophilicity index (ω = 1.8 eV) suggests a predisposition for nucleophilic attack, aligning with its proposed mechanism of action in COX inhibition .
Molecular Dynamics Simulations
Steered molecular dynamics (SMD) simulations predict a binding free energy of −34.7 kcal/mol for the compound within the COX-2 active site, primarily driven by van der Waals interactions (−28.3 kcal/mol) and electrostatic contributions (−6.4 kcal/mol) .
Applications and Future Directions
This compound’s dual COX inhibitory and anticancer potential positions it as a candidate for multitarget drug development. Future work should prioritize:
-
In Vivo Efficacy Studies: Testing in murine models of inflammation and xenograft tumors.
-
Structure-Activity Optimization: Introducing electron-withdrawing groups at the thiazole C4 position to enhance COX-2 selectivity.
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ADMET Profiling: Assessing bioavailability and metabolic stability using hepatic microsomal assays.
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